N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide
CAS No.: 450339-98-7
Cat. No.: VC6915936
Molecular Formula: C22H24N4O5S2
Molecular Weight: 488.58
* For research use only. Not for human or veterinary use.
![N-[2-(2,4-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide - 450339-98-7](/images/structure/VC6915936.png)
CAS No. | 450339-98-7 |
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Molecular Formula | C22H24N4O5S2 |
Molecular Weight | 488.58 |
IUPAC Name | N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-(dimethylsulfamoyl)benzamide |
Standard InChI | InChI=1S/C22H24N4O5S2/c1-14-5-10-20(15(2)11-14)26-21(18-12-32(28,29)13-19(18)24-26)23-22(27)16-6-8-17(9-7-16)33(30,31)25(3)4/h5-11H,12-13H2,1-4H3,(H,23,27) |
Standard InChI Key | CLJOAKWRTXWEEH-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C)C |
Synthesis
While specific synthesis routes for this compound are not directly available in the provided data, such molecules are typically synthesized through multi-step organic reactions involving:
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Formation of the thieno[3,4-c]pyrazole core via cyclization reactions.
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Introduction of the dimethylphenyl and sulfamoylbenzamide groups through substitution or coupling reactions.
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Final purification steps such as recrystallization or chromatography.
These processes often employ catalysts and reagents like sulfur-containing compounds, amines, and activating agents under controlled conditions.
Analytical Characterization
Compounds of this nature are characterized using advanced analytical techniques:
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Nuclear Magnetic Resonance (NMR): Provides insights into hydrogen and carbon environments.
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Infrared Spectroscopy (IR): Confirms functional groups like sulfonamides (S=O stretch) and amides (C=O stretch).
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Mass Spectrometry (MS): Determines molecular weight and fragmentation patterns.
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X-ray Crystallography: Used to confirm the three-dimensional structure.
These methods ensure accurate identification and purity verification.
Material Science
Sulfonamide derivatives are also explored in materials science for:
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Use as ligands in coordination chemistry.
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Development of semiconducting materials due to their electron-rich sulfur atoms.
Research Findings
Although no direct studies on this specific compound were foun
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